Ethyl 3-(acetoxy)crotonate

Description

Ethyl 3-(acetoxy)crotonate is a chemical compound with the molecular formula C8H12O4. It is classified as a derivative of crotonic acid, featuring an ethyl ester and an acetoxy group. This compound is known for its ability to participate in various chemical transformations, making it a valuable building block in the synthesis of complex organic molecules. Its reactive functional groups, including the α,β-unsaturated carbonyl moiety and the ester group, enable diverse chemical reactions. Ethyl 3-(acetoxy)crotonate has diverse applications across various fields, including organic synthesis and pharmaceutical research. It can be synthesized through several methods and is characterized by its reactivity with nucleophiles and electrophiles. The acetoxy group is particularly notable for being easily displaced, allowing for substitution reactions that can lead to new compounds with distinct properties.

Ethyl 3-(acetoxy)crotonate serves as a building block for synthesizing complex organic molecules due to its reactive functional groups; these include an ester group and an α,β-unsaturated carbonyl moiety, enabling various chemical transformations. Researchers can synthesize diverse organic molecules with potential applications in pharmaceuticals, materials science, and agrochemicals. Studies suggest it has potential in interactions with biological systems. It is also an impurity of Edaravone, a medication used to treat stroke and amyotrophic lateral sclerosis (ALS) .

Several compounds exhibit structural similarities to ethyl 3-(acetoxy)crotonate. These include ethyl isocrotonate, which is a precursor used in similar reactions, and isocrotonic acid, the parent compound reactive in organic synthesis. Another similar compound is ethyl 3-acetoxyoctanoate, with the molecular formula C12H22O4 . Ethyl acetoacetate is yet another ester involved in diverse synthetic pathways. Ethyl 3-(acetoxy)crotonate stands out because it combines an acetoxy group and an ethyl ester group, enabling it to participate in a broader range of reactions.

• CAS No.: 29214-62-8
• Product Name: Ethyl 3-(acetoxy)crotonate
• Molecular Formula: C8H12O4
• Molecular Weight: 172.18 g/mol
• IUPAC Name: ethyl 3-acetyloxybut-2-enoate
• Standard InChI: InChI=1S/C8H12O4/c1-4-11-8(10)5-6(2)12-7(3)9/h5H,4H2,1-3H3
• Standard InChIKey: VSCUAMOPAHJJTA-UHFFFAOYSA-N
• SMILES: CCOC(=O)C=C(C)OC(=O)C
• Canonical SMILES: CCOC(=O)C=C(C)OC(=O)C
• Synonyms: Ethyl 3-acetoxy-2-butenoate
• PubChem Compound: 99039
• Last Modified: Apr 15 2024